Detection of heparin based on the conformational switch of DNA
Analytical Methods Pub Date: 2015-07-27 DOI: 10.1039/C5AY01613D
Abstract
We report a simple, fast, sensitive and label-free fluorescent assay for sensing heparin based on the electrostatic attraction between heparin and coralyne. Under optimal conditions, the sensor exhibits high sensitivity, and needs just 10 min to complete the detection process. Additionally, the proposed sensor is simple to operate and low cost with no chemical labeling or modification of DNA required. Finally, the constructed sensor can be applied in Tris–HCl buffers and also complicated human serum samples.
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Journal Name：Analytical Methods
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